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Cefcapene Pivoxil Clinical Profile & Comparisons

The table below summarizes the core clinical efficacy and bacteriological eradication data for cefcapene

pivoxil (CFPN-PI) from the available studies.

Aspect
Cefcapene Pivoxil
(CFPN-PI)

Amoxicillin-
Clavulanate
(AMC)

Context & Findings

Overall Clinical
Efficacy (Acute
Rhinosinusitis)

96% (24/25 patients
improved at day 14)

[1]

95.8% (23/24
patients improved

at day 14) [1]

No statistically significant
difference in clinical outcome

(P=0.41); both highly effective [1].

Overall Clinical
Efficacy (Pediatric
Respiratory
Infections)

95.8% (Overall) [2] Information not

available in search
results

Breakdown: Laryngopharyngitis

(100%), Acute bronchitis (84.6%),
Tonsillitis (100%), Pneumonia

(100%) [2].
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Aspect
Cefcapene Pivoxil
(CFPN-PI)

Amoxicillin-
Clavulanate
(AMC)

Context & Findings

Bacteriological
Eradication
(Pediatric
Respiratory
Infections)

73.8% (Overall
eradication rate) [2]

Information not
available in search

results

Breakdown: Laryngopharyngitis
(87.5%), Acute bronchitis

(66.7%), Tonsillitis (75.0%),
Pneumonia (63.6%) [2].

Common Bacterial
Targets

S. pneumoniae, H.
influenzae, M.
catarrhalis, S.
pyogenes [1] [2]

S. pneumoniae, H.
influenzae, M.
catarrhalis [1]

CFPN-PI is a broad-spectrum

cephalosporin targeting common
pathogens in ARS and respiratory

infections [1] [2].

PK/PD Breakpoint
(Simulated,
Pediatric)

0.27 µg/mL (for 3

mg/kg TID regimen)
[2]

Information not

available in search
results

Target: Time above MIC (TAM) of

40%. Bacteriological eradication
trended higher (77.8%) in patients

achieving TAM >40% vs. 62.5% in
TAM <40% group [2].

Tolerability & Safety Lower rate of
gastrointestinal

complications
(diarrhea) [1]

Higher rate of
diarrhea (6

patients vs. 1 in
CFPN-PI group,

P=0.04) [1]

Carnitine deficiency is a known
risk with pivoxil-conjugated drugs,

but a large study found no
significant increased risk vs.

amoxicillin [3].

Detailed Experimental Protocols

For a rigorous comparison, here are the methodologies from the key studies that generated the data above.

Comparative Clinical Trial vs. Amoxicillin-Clavulanate (AMC) [1]

This study provides a direct, head-to-head comparison of CFPN-PI and AMC.

Study Design: A randomized, double-blinded, open-label trial.
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Patient Population: Adults and adolescents over 15 years of age with Acute Rhinosinusitis (ARS),

diagnosed per AAO-HNS guidelines. Patients with severe disease requiring hospitalization were
excluded.

Intervention Groups:
CFPN-PI group: Received 150 mg, three times daily (450 mg/day) for 14 days.

AMC group: Received 625 mg (500 mg amoxicillin/125 mg clavulanate), three times daily for
14 days.

Primary Endpoint: Clinical response (based on symptom scores and endoscopic findings) at week 2
and week 4. Clinical success was defined as "remission" or "improvement."

Assessment Methods:
Symptoms: Scored from 0 (absent) to 3 (aggravated) for major and minor symptoms.

Objective Measures: Nasal endoscopy (days 1, 7, 14) and paranasal sinus X-rays (days 1 and
14) were performed and scored.

Safety: Monitoring of adverse reactions, particularly gastrointestinal complications.

Study on PK/PD and Bacteriological Effects (Pediatric) [2]

This study focused on the pharmacokinetic-pharmacodynamic relationship and bacteriological outcomes in

children.

Study Design: A post-marketing clinical study and analysis.

Patient Population: Pediatric patients with respiratory infections (e.g., laryngopharyngitis, acute
bronchitis, tonsillitis, pneumonia).

Intervention: Administration of CFPN-PI fine granules.
Key Analyses:

Clinical & Bacteriological Response: Efficacy and bacterial eradication rates were evaluated
for different infections.

PK/PD Analysis: Blood concentration simulation was performed to determine the TAM for a
regimen of 3 mg/kg, three times daily. The PK/PD breakpoint was defined as the MIC at which

TAM reaches 40%.
Stratified Analysis: Patients were stratified into two groups based on whether their simulated

TAM was ≥40% or <40%. Clinical and bacteriological response rates were then compared
between these two groups to assess the impact of PK/PD target attainment.

Mechanisms and Considerations

To fully understand the data, it's helpful to consider the drug's properties and context.
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Oral Administration of
Cefcapene Pivoxil (Prodrug)

Hydrolysis in Intestinal Wall / Blood

Active Cefcapene Molecule

Binds to Penicillin-Binding Proteins (PBPs)

Inhibits Bacterial Cell Wall Synthesis

Bacterial Death
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Mechanism of Action & Resistance: Cefcapene is a third-generation oral cephalosporin antibiotic. Its

active form binds to penicillin-binding proteins (PBPs) in the bacterial cell wall, inhibiting its

synthesis and leading to cell death [1]. A key challenge in antibiotic therapy is antimicrobial resistance

(AMR). One common resistance mechanism is the production of β-lactamase enzymes, which

inactivate β-lactam antibiotics like penicillins and cephalosporins [4]. The superior tolerability of

CFPN-PI over AMC in the cited study may be related to its spectrum of activity and stability against

certain β-lactamases [1].

The Prodrug and a Key Safety Consideration: Cefcapene pivoxil is a prodrug. The "pivoxil"

component (a pivaloyloxymethyl ester) is conjugated to the active drug to enhance its absorption from

the gastrointestinal tract [3] [5]. During metabolism, pivalic acid is released. Pivalic acid can
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conjugate with carnitine in the body and promote its excretion, leading to a potential risk of

carnitine deficiency, particularly with prolonged use [3]. However, a recent large-scale study using

real-world data concluded that the risk of carnitine deficiency and related symptoms in children treated

with pivoxil-conjugated antibiotics was not significantly higher than in those treated with amoxicillin

[3].

Summary and Limitations

In conclusion, the clinical data indicates that cefcapene pivoxil is an effective antibiotic for respiratory

infections like acute rhinosinusitis in adults and various respiratory tract infections in children, with

clinical efficacy comparable to amoxicillin-clavulanate [1] [2]. A key differentiator in one study was its

more favorable gastrointestinal tolerability profile [1]. Its efficacy is supported by sound PK/PD

principles, where achieving a sufficient time above the MIC correlates with better bacteriological eradication

[2].

A critical limitation of this analysis is that the most directly relevant clinical studies are from 2008 and 2011

[1] [2]. Resistance patterns of common bacteria can evolve over time, which may affect the contemporary

real-world efficacy of any antibiotic.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cefcapene pivoxil hydrochloride hydrate clinical efficacy

bacteriological eradication]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b523075#cefcapene-pivoxil-hydrochloride-hydrate-clinical-

efficacy-bacteriological-eradication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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